Cas no 304684-27-3 ((E)-N'-5-(4-fluorophenyl)-2-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-3-yl-N,N-dimethylmethanimidamide)

• Product Name: (E)-N'-5-(4-fluorophenyl)-2-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-3-yl-N,N-dimethylmethanimidamide
• CAS No: 304684-27-3
• MF: C₁₆H₁₅FN₄OS
• MW: 330.379904985428
• CID: 5964068
• PubChem ID: 9650285
• Update Time: 2025-06-03

(E)-N'-5-(4-fluorophenyl)-2-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-3-yl-N,N-dimethylmethanimidamide Chemical and Physical Properties

Names and Identifiers

• (E)-N'-5-(4-fluorophenyl)-2-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-3-yl-N,N-dimethylmethanimidamide
• (E)-N-(5-(4-fluorophenyl)-2-methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-N,N-dimethylformimidamide
• Thieno[2,3-d]pyrimidin-4(3H)-one, 3-[[(dimethylamino)methylene]amino]-5-(4-fluorophenyl)-2-methyl-
• 304684-27-3
• Z56886034
• (E)-N'-(5-(4-fluorophenyl)-2-methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-N,N-dimethylformimidamide
• (E)-N'-[5-(4-fluorophenyl)-2-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl]-N,N-dimethylmethanimidamide
• AKOS001073105
• F0307-0501
• N'-[5-(4-fluorophenyl)-2-methyl-4-oxothieno[2,3-d]pyrimidin-3-yl]-N,N-dimethylmethanimidamide

• Inchi： 1S/C16H15FN4OS/c1-10-19-15-14(16(22)21(10)18-9-20(2)3)13(8-23-15)11-4-6-12(17)7-5-11/h4-9H,1-3H3
• InChI Key： LGWCHYKYNZFBPY-UHFFFAOYSA-N
• SMILES： C1(C)N(N=CN(C)C)C(=O)C2C(C3=CC=C(F)C=C3)=CSC=2N=1

Computed Properties

• Exact Mass: 330.09506045g/mol
• Monoisotopic Mass: 330.09506045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 76.5Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 467.3±55.0 °C(Predicted)
• pka: 3.39±0.20(Predicted)

Additional information on (E)-N'-5-(4-fluorophenyl)-2-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-3-yl-N,N-dimethylmethanimidamide

Recent Advances in the Study of (E)-N'-5-(4-fluorophenyl)-2-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl-N,N-dimethylmethanimidamide (CAS: 304684-27-3)

The compound (E)-N'-5-(4-fluorophenyl)-2-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl-N,N-dimethylmethanimidamide (CAS: 304684-27-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its thienopyrimidine core and fluorophenyl substituent, exhibits promising pharmacological properties, particularly in the context of kinase inhibition and anticancer activity. Recent studies have explored its synthesis, mechanism of action, and potential therapeutic applications, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the compound's role as a selective kinase inhibitor. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often implicated in cancer and other diseases. Preliminary in vitro studies have demonstrated that (E)-N'-5-(4-fluorophenyl)-2-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl-N,N-dimethylmethanimidamide exhibits potent inhibitory activity against specific kinases, such as EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor). These findings suggest its potential utility in targeted cancer therapies, particularly for tumors driven by aberrant kinase signaling.

The synthesis of this compound has also been a focus of recent research. Optimized synthetic routes have been developed to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Key steps in the synthesis involve the construction of the thienopyrimidine scaffold, followed by the introduction of the fluorophenyl and dimethylmethanimidamide moieties. Advances in catalytic methods and green chemistry have further enhanced the efficiency of these synthetic processes, reducing environmental impact and cost.

In addition to its kinase inhibitory properties, (E)-N'-5-(4-fluorophenyl)-2-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl-N,N-dimethylmethanimidamide has shown promise in other therapeutic areas. Recent studies have explored its anti-inflammatory and immunomodulatory effects, which could expand its applications beyond oncology. For instance, in models of autoimmune diseases, the compound has demonstrated the ability to modulate cytokine production and immune cell activation, highlighting its potential as a multifunctional therapeutic agent.

Despite these promising findings, challenges remain in the development of this compound. Pharmacokinetic studies have revealed issues such as limited oral bioavailability and metabolic instability, which must be addressed to advance its clinical translation. Researchers are currently exploring structural modifications and formulation strategies to overcome these limitations, including the development of prodrugs and nanoparticle-based delivery systems.

In conclusion, (E)-N'-5-(4-fluorophenyl)-2-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl-N,N-dimethylmethanimidamide represents a compelling area of research in chemical biology and drug discovery. Its dual role as a kinase inhibitor and immunomodulator, combined with advances in synthetic chemistry, positions it as a versatile candidate for further investigation. Future studies will likely focus on optimizing its pharmacological profile and evaluating its efficacy in preclinical models, paving the way for potential clinical trials.